5-bromo-N,N,6-trimethylpyridine-3-sulfonamide

• Molecular Formula: C8H11BrN2O2S
• Molecular Weight: 279.16 g/mol
• IUPAC Name: 5-bromo-N,N,6-trimethylpyridine-3-sulfonamide
• InChI: InChI=1S/C8H11BrN2O2S/c1-6-8(9)4-7(5-10-6)14(12,13)11(2)3/h4-5H,1-3H3
• InChI Key: XDTAHKNQVNTQPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)S(=O)(=O)N(C)C)Br

Description

5-bromo-N,N,6-trimethylpyridine-3-sulfonamide is a useful research compound. Its molecular formula is C8H11BrN2O2S and its molecular weight is 279.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl {3-bromo-5-[(dimethylamino)sulfonyl]pyridin-2-yl}malonate (222 mg; 0.52 mmol) was treated with a 5 N solution of HCl in water (11 ml) and the resulting solution was refluxed for 6 h. The solvent was removed under reduced pressure, and the solid residue was carefully quenched with a saturated Na2CO3 solution in water. The resulting suspension was extracted with AcOEt. The organic phase was washed with brine, dried on MgSO4, filtered and concentrated under reduced pressure to give the title compound as a white solid (125 mg; 86% yield).